Cas no 1257293-83-6 (1-(azetidin-3-yl)-4,4-difluoropiperidine)

1-(Azetidin-3-yl)-4,4-difluoropiperidine is a heterocyclic compound featuring both azetidine and piperidine moieties, with difluorination at the 4-position of the piperidine ring. This structure imparts unique physicochemical properties, including enhanced metabolic stability and improved lipophilicity, making it a valuable intermediate in medicinal chemistry. The azetidine ring contributes to conformational rigidity, while the difluoropiperidine moiety can influence bioavailability and binding affinity. This compound is particularly useful in the synthesis of bioactive molecules, such as kinase inhibitors or CNS-targeting agents, where fluorine substitution is leveraged for optimal pharmacokinetic profiles. Its versatility and structural features make it a promising scaffold for drug discovery and development.

1-(azetidin-3-yl)-4,4-difluoropiperidine structure

1257293-83-6 structure

Product Name:1-(azetidin-3-yl)-4,4-difluoropiperidine

CAS No:1257293-83-6

MF:C₈H₁₄F₂N₂

MW:176.206968784332

MDL:MFCD22123272

CID:1005815

PubChem ID:59605315

Update Time:2025-06-07

1-(azetidin-3-yl)-4,4-difluoropiperidine Chemical and Physical Properties

Names and Identifiers

- 1-(AZETIDIN-3-YL)-4,4-DIFLUOROPIPERIDINE
- Piperidine, 1-(3-azetidinyl)-4,4-difluoro-
- 1-(3-Azetidinyl)-4,4-difluoro-piperidine
- 3-(4,4-DIFLUOROPIPERIDIN-1-YL)AZETANE
- 3-(4,4-DIFLUOROPIPERIDIN-1-YL)AZETIDINE
- AGN-PC-0D0PTH
- PB27290
- SureCN2272753
- SCHEMBL2272753
- DTXSID601278842
- 1-Azetidin-3-yl-4,4-difluoropiperidine
- 1257293-83-6
- AS-78823
- EN300-3004021
- 1-(3-Azetidinyl)-4,4-difluoropiperidine
- AKOS024015618
- CS2208
- CS-0036636
- C8H14F2N2
- 3-(4,4-DIFLUOROPIPERIDIN-1-YL)AZETANE;
- MFCD22123272
- A1-24206
- AMY5494
- DB-406529
- 1-(azetidin-3-yl)-4,4-difluoro-piperidine
- A889969
- 1-(azetidin-3-yl)-4,4-difluoropiperidine
- MDL： MFCD22123272
- Inchi： 1S/C8H14F2N2/c9-8(10)1-3-12(4-2-8)7-5-11-6-7/h7,11H,1-6H2
- InChI Key： OIQJXEUDXZJIRR-UHFFFAOYSA-N
- SMILES： FC1(CCN(CC1)C1CNC1)F

Computed Properties

Exact Mass: 176.11250478g/mol
Monoisotopic Mass: 176.11250478g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 15.3Å²

1-(azetidin-3-yl)-4,4-difluoropiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A129000153-1g	Piperidine,1-(3-azetidinyl)-4,4-difluoro	1257293-83-6	95%	1g	$683.05	2023-09-03
Alichem	A129000153-5g	Piperidine,1-(3-azetidinyl)-4,4-difluoro	1257293-83-6	95%	5g	$1688.47	2023-09-03
Alichem	A129000153-10g	Piperidine,1-(3-azetidinyl)-4,4-difluoro	1257293-83-6	95%	10g	$2573.23	2023-09-03
Alichem	A129000153-25g	Piperidine,1-(3-azetidinyl)-4,4-difluoro	1257293-83-6	95%	25g	$4423.20	2023-09-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	CS20004-250 MG	1-(azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6	97%	250MG	¥ 2,560.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	CS20004-500 MG	1-(azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6	97%	500MG	¥ 4,903.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	CS20004-1 G	1-(azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6	97%	1g	¥ 7,359.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	CS20004-5 G	1-(azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6	97%	5g	¥ 22,083.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	CS20004-10 G	1-(azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6	97%	10g	¥ 36,808.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	CS20004-5-1 G	1-(azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6	97%	1g	¥ 5,148.00	2021-05-07

1-(azetidin-3-yl)-4,4-difluoropiperidine Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Related Categories

1257293-83-6 (1-(azetidin-3-yl)-4,4-difluoropiperidine) Related Products

Recommended suppliers

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk